Cas no 845800-72-8 (1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 845800-72-8
• MF: C₂₁H₂₄N₆O₃
• MW: 408.453663825989
• CID: 5476180
• Update Time: 2025-10-31

1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(2-morpholin-4-ylethyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H24N6O3/c1-23-18-17(19(28)24(2)21(23)29)27-14-16(15-6-4-3-5-7-15)26(20(27)22-18)9-8-25-10-12-30-13-11-25/h3-7,14H,8-13H2,1-2H3
• InChI Key： KYBNDLBUKQJRNZ-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(CCN3CCOCC3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 845800-72-8)

In the rapidly evolving field of pharmaceutical and biochemical research, 1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 845800-72-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in its synthesis, mechanism of action, and therapeutic potential.

The molecular structure of 1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione features a complex heterocyclic framework, incorporating a morpholine moiety and a phenyl group. These functional groups contribute to its solubility, stability, and interaction with biological targets. Recent studies have explored its role as a potential modulator of enzyme activity or receptor binding, making it a candidate for further investigation in drug discovery programs.

One of the most frequently searched questions about this compound revolves around its synthetic pathways. The synthesis of CAS No. 845800-72-8 typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and purity. Researchers are also investigating greener alternatives to reduce environmental impact, aligning with the growing demand for sustainable chemistry practices.

Another hot topic in discussions about 1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its potential biological applications. Preliminary studies suggest that this compound may exhibit activity against certain kinases or G-protein-coupled receptors (GPCRs), which are critical targets in treating various diseases. However, comprehensive in vitro and in vivo studies are still needed to validate these findings and explore its safety profile.

From a commercial perspective, the demand for CAS No. 845800-72-8 is driven by its use in high-throughput screening and medicinal chemistry projects. Pharmaceutical companies and academic institutions are actively sourcing this compound for their research pipelines. Its availability in custom quantities and high purity grades makes it a versatile tool for structure-activity relationship (SAR) studies.

In conclusion, 1,3-dimethyl-8-2-(morpholin-4-yl)ethyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising area of research with potential applications in drug development and biochemical studies. Its unique structure, combined with ongoing advancements in synthetic and analytical techniques, positions it as a compound of interest for future discoveries. As the scientific community continues to explore its properties, this molecule may unlock new opportunities in precision medicine and targeted therapies.